Cas no 476429-17-1 (Methyl 2-(4-fluorophenyl)-2-methylpropanoate)

• Product Name: Methyl 2-(4-fluorophenyl)-2-methylpropanoate
• CAS No: 476429-17-1
• Molecular Formula: C₁₁H₁₃FO₂
• Molecular Weight: 196.218127012253
• CID: 4650429
• PubChem ID: 66617112

Methyl 2-(4-fluorophenyl)-2-methylpropanoate Properties

Names and Identifiers

• methyl 2-(4-fluorophenyl)-2-methylpropanoate
• BUA42917
• 2-(4-Fluorophenyl)isobutyric acid methyl ester
• Benzeneacetic acid, 4-fluoro-alpha,alpha-dimethyl-, methyl ester

• InChIKey： JOFPPMPHGXIVME-UHFFFAOYSA-N
• Inchi： 1S/C11H13FO2/c1-11(2,10(13)14-3)8-4-6-9(12)7-5-8/h4-7H,1-3H3
• SMILES： FC1C=CC(=CC=1)C(C(=O)OC)(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 196.08995782g/mol
• Heavy Atom Count: 14
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3